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Compound of Interest

Compound Name: Yunnandaphninine G

Cat. No.: B12433089 Get Quote

Yunnandaphninine G: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Yunnandaphninine G, a C30

Daphniphyllum alkaloid. The information is curated for researchers, scientists, and

professionals in drug development, with a focus on its chemical properties, isolation, and

potential biological significance.

Core Data
Yunnandaphninine G is a natural product isolated from the leaves and stems of

Daphniphyllum yunnanense. Its fundamental chemical identifiers are summarized below.

Parameter Value Reference

CAS Number 1042143-83-8 [1][2]

Molecular Formula C30H47NO3 [2]

Source Organism Daphniphyllum yunnanense [1]

Physicochemical Properties and Spectroscopic
Data
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Detailed experimental data for Yunnandaphninine G is primarily available in the original

publication of its discovery. While the full text of this publication is not publicly accessible, this

guide compiles the key information cited in abstracts and chemical databases. The structure of

Yunnandaphninine G was elucidated using spectroscopic methods.

Further detailed spectroscopic data (¹H-NMR, ¹³C-NMR, IR, MS) would be found in the primary

literature: Di, Y., et al. (2008). Yunnandaphninines F and G, new C30 alkaloids from

Daphniphyllum yunnanense. Helvetica Chimica Acta, 91(5), 838-843.

Experimental Protocols
Isolation of Yunnandaphninine G

The following is a generalized protocol for the isolation of Daphniphyllum alkaloids from

Daphniphyllum yunnanense, based on typical methods reported for this class of compounds.

The specific details for Yunnandaphninine G would be outlined in the primary literature.
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Figure 1. Generalized workflow for the isolation of Yunnandaphninine G.
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Biological Activity Evaluation

While no specific biological activity has been reported for Yunnandaphninine G, related

Daphniphyllum alkaloids isolated from the same plant, such as Daphniyunnine D, have

demonstrated cytotoxic effects against P-388 and A-549 tumor cell lines.[3] A general protocol

for assessing the cytotoxicity of a novel compound is provided below.
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Culture Cancer Cell Lines
(e.g., A549, HeLa)

Seed Cells into
96-well Plates

Treat with Various
Concentrations of

Yunnandaphninine G

Incubate for a
Defined Period

(e.g., 48-72 hours)

Perform Cytotoxicity Assay
(e.g., MTT, SRB)

Measure Absorbance and
Calculate IC50 Value

Yunnandaphninine G Putative Cellular Target
(e.g., Kinase, Receptor)

Downstream Signaling
Cascade Activation Induction of Apoptosis Cancer Cell Death
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Publications----Kunming Institute of Botany,CAS [groups.english.kib.cas.cn]

2. chemwhat.com [chemwhat.com]

3. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Yunnandaphninine G CAS number and molecular
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12433089#yunnandaphninine-g-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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